Methyl 4-fluoro-1H-pyrrolo[2,3-B]pyridine-5-carboxylate

Specification

• CAS No.: 1234615-74-7
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.165
• IUPAC Name: methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• Standard InChI: InChI=1S/C9H7FN2O2/c1-14-9(13)6-4-12-8-5(7(6)10)2-3-11-8/h2-4H,1H3,(H,11,12)
• Standard InChI Key: NYBFZFSVBNMCRD-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CN=C2C(=C1F)C=CN2

Introduction

Chemical Identity and Basic Properties

Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is identified by its unique chemical structure and several key identifiers in chemical databases. This compound's identity is established through multiple standardized chemical nomenclature systems that enable precise identification across research contexts.

Chemical Identifiers

The compound is primarily identified by its CAS registry number 1234615-74-7, which serves as its unique identifier in chemical databases and literature. Additional identification systems include its MDL number (MFCD17214407) and PubChem ID (72207521), which facilitate cross-referencing across different chemical databases. The compound's IUPAC name, methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate, describes its structural components according to standardized chemical nomenclature.

Physical and Chemical Properties

The physical and chemical properties of Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate are summarized in the following table:

Property	Value	Source
Molecular Formula	C₉H₇FN₂O₂
Molecular Weight	194.16 g/mol
InChI Key	NYBFZFSVBNMCRD-UHFFFAOYSA-N
SMILES Notation	COC(=O)C1=CN=C2C(=C1F)C=CN2
Physical State	Solid (inferred based on similar compounds)	-
Storage Conditions	Recommended at -20°C
Purity (Commercial)	≥95%

These fundamental properties determine the compound's behavior in various chemical environments and reactions. The molecular formula C₉H₇FN₂O₂ indicates the presence of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms in specific proportions, forming a complex heterocyclic structure. The moderate molecular weight of 194.16 g/mol places this compound in a range typical for small-molecule pharmaceutical candidates.

Structural Characteristics

Understanding the structural features of Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is essential for comprehending its chemical behavior and potential applications in research and synthesis.

Core Structure and Functional Groups

The compound features a bicyclic heterocyclic core structure consisting of fused pyrrole and pyridine rings, specifically arranged in a pyrrolo[2,3-b]pyridine configuration (also known as 7-azaindole). This core structure is functionalized with two key substituents: a fluorine atom at the 4-position and a methyl carboxylate group at the 5-position. The presence of the nitrogen atom in the pyridine ring and the NH group in the pyrrole portion contributes to the compound's hydrogen bonding capabilities.

Structural Isomers and Related Compounds

Several structural analogs of Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate exist with varying positions of the fluorine atom and carboxylate group. Notable analogs include:

Compound	CAS Number	Similarity Score	Structural Difference
4-Fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1260387-09-4	0.92	Carboxylic acid instead of methyl ester
Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate	1190310-24-7	0.85	Interchanged positions of F and carboxylate
Methyl 5-fluoro-7-azaindole-3-carboxylate	1190314-69-2	0.83	Carboxylate at 3-position, F at 5-position
4-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1190314-95-4	0.81	Carboxylic acid at 3-position

These structural analogs demonstrate the versatility of the pyrrolo[2,3-b]pyridine scaffold and the various possible substitution patterns. The similarity scores indicate the structural relatedness of these compounds to Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate, which may suggest similar chemical behavior or biological activities.

Hazard Statement Code	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

These hazard statements indicate that the compound poses moderate health risks primarily related to irritation of the skin, eyes, and respiratory system, as well as potential harm if ingested.

Precautionary Measures

To minimize risks associated with handling Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate, specific precautionary measures are recommended:

Precautionary Statement Code	Recommendation
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P280	Wear protective gloves/protective clothing/eye protection/face protection
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell
P302+P352	IF ON SKIN: Wash with plenty of soap and water
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

These precautionary statements emphasize the importance of preventing exposure and proper response in case of accidental contact. Standard laboratory safety practices, including the use of appropriate personal protective equipment and proper ventilation, should be employed when handling this compound.

Synthesis and Chemical Reactivity

Understanding the synthetic approaches and chemical reactivity of Methyl 4-fluoro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate provides valuable insights for researchers interested in its preparation and modification.